Cas no 902837-62-1 (1-Ethyl-1H-pyrazole-5-carbaldehyde)

1-Ethyl-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic aldehyde widely used as a key intermediate in organic synthesis and pharmaceutical research. Its pyrazole core and aldehyde functionality make it valuable for constructing complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The ethyl substituent enhances solubility and reactivity, facilitating further derivatization. This compound exhibits high purity and stability, ensuring reliable performance in reactions such as condensations, cyclizations, and nucleophilic additions. Its well-defined structure and consistent quality make it a preferred choice for researchers seeking precise and efficient synthetic pathways. Suitable for controlled environments, it requires proper handling due to its reactive aldehyde group.

1-Ethyl-1H-pyrazole-5-carbaldehyde structure

902837-62-1 structure

Product Name:1-Ethyl-1H-pyrazole-5-carbaldehyde

CAS No:902837-62-1

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD03130036

CID:844525

PubChem ID:7009534

Update Time:2025-10-29

1-Ethyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-pyrazole-5-carbaldehyde
- 1-Ethyl-1H-pyrazole-5-carboxaldehyde
- 1-Ethyl-1H-pyrazole-5-carboxaldehyde (ACI)
- 1-Ethylpyrazole-5-carboxaldehyde
- 2-Ethylpyrazole-3-carbaldehyde
- EN300-92295
- 2-Ethyl-2H-pyrazole-3-carbaldehyde
- STK312815
- FS-6403
- 902837-62-1
- Z1183459100
- 1H-PYRAZOLE-5-CARBOXALDEHYDE, 1-ETHYL-
- ALBB-018093
- BBL038981
- AKOS000308245
- 2-Ethyl-2H-pyrazole-3-carbaldehyde, AldrichCPR
- SCHEMBL858918
- DB-078634
- DTXSID40426563
- 1-ethylpyrazole-5-carbaldehyde
- CS-0061516
- J-504594
- 2-ethyl-2 h-pyrazole-3-carbaldehyde
- AB13772
- MFCD03130036
- W17394
- F2169-1039
- SKUJVOCRQZNYEX-UHFFFAOYSA-N
- MDL： MFCD03130036
- Inchi： 1S/C6H8N2O/c1-2-8-6(5-9)3-4-7-8/h3-5H,2H2,1H3
- InChI Key： SKUJVOCRQZNYEX-UHFFFAOYSA-N
- SMILES： O=CC1N(CC)N=CC=1

Computed Properties

Exact Mass: 124.063662883 g/mol
Monoisotopic Mass: 124.063662883 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 124.14
XLogP3: 0.3
Topological Polar Surface Area: 34.9Å²

Experimental Properties

Density: 1.10
Boiling Point: 230℃
Flash Point: 93℃

1-Ethyl-1H-pyrazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	031345-250mg	1-Ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1	95%	250mg	￡120.00	2022-03-01
Fluorochem	031345-1g	1-Ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1	95%	1g	￡193.00	2022-03-01
Fluorochem	031345-2g	1-Ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1	95%	2g	￡293.00	2022-03-01
Alichem	A049002356-1g	1-Ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1	95%	1g	$194.74	2023-08-31
ChemScence	CS-0061516-1g	2-Ethylpyrazole-3-carbaldehyde	902837-62-1	98.20%	1g	$55.0	2022-04-26
ChemScence	CS-0061516-5g	2-Ethylpyrazole-3-carbaldehyde	902837-62-1	98.20%	5g	$200.0	2022-04-26
ChemScence	CS-0061516-10g	2-Ethylpyrazole-3-carbaldehyde	902837-62-1	98.20%	10g	$360.0	2022-04-26
TRC	E902330-100mg	1-ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1		100mg	$ 70.00	2022-06-02
TRC	E902330-500mg	1-ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1		500mg	$ 230.00	2022-06-02
TRC	E902330-1g	1-ethyl-1H-pyrazole-5-carbaldehyde	902837-62-1		1g	$ 365.00	2022-06-02

1-Ethyl-1H-pyrazole-5-carbaldehyde Production Method

Production Method 1

2817-71-2

902837-62-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -90 °C → -10 °C; -10 °C → -90 °C
1.2 2 h, -90 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

: Spin transition in the molecular heterospin complex of Cu(hfac)2 with 4,4,5,5-tetramethyl-2-(1-methylpyrazol-5-yl)-4,5-dihydroimidazole-1-oxyl 3-oxide

Fokin, S. V.; Kostina, E. T.; Tret'yakov, E. V.; Romanenko, G. V.; Bogomyakov, A. S.; et al, Russian Chemical Bulletin, 2013, 62(3), 661-671